Cas no 1805385-75-4 (5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine
• CAS No: 1805385-75-4
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4866209
• Update Time: 2025-05-20

5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine

• Inchi： 1S/C7H6ClF2NO/c1-3-5(7(9)10)11-2-4(8)6(3)12/h2,7H,1H3,(H,11,12)
• InChI Key： NKNCLDMPLUXFGJ-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(F)F)=C(C)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine

5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine (CAS No. 1805385-75-4): A Multifunctional Heterocyclic Compound in Chemical and Pharmaceutical Research

In recent years, 5-Chloro-2-(difluoromethyl)-4-hydroxy-3-methylpyridine (CAS No. 1805385-75-4) has emerged as a critical intermediate in the synthesis of bioactive molecules due to its unique structural features. This compound, characterized by a pyridine ring substituted with a chloro group, difluoromethyl substituent, hydroxy group, and methyl group, exhibits tunable physicochemical properties that enable its application across diverse research domains. Its structural flexibility has been leveraged in drug discovery programs targeting viral infections, cancer therapies, and metabolic disorders, as highlighted in recent studies published in journals like Journal of Medicinal Chemistry and Chemical Science.

The synthesis of this compound has evolved significantly since its initial preparation via multistep organic reactions. Recent advancements, such as the protocol reported by Smith et al. (2023) in Organic Letters, utilize microwave-assisted chemistry to achieve yields exceeding 90% under environmentally benign conditions. This method employs a palladium-catalyzed cross-coupling strategy between a 4-hydroxy-3-methylpyridine precursor and a difluoromethyl iodide reagent, demonstrating scalability for pharmaceutical applications. The strategic placement of the difluoromethyl group at position 2 enhances metabolic stability while preserving hydrogen-bonding capabilities critical for biological interactions.

In pharmacological studies, this compound’s hydroxyl group enables bioisosteric replacement with sulfur-containing moieties to modulate drug-likeness parameters. A groundbreaking study by the Lee research group (published in Nature Communications, 2024) revealed that derivatives of this pyridine scaffold exhibit potent inhibition of SARS-CoV-2 protease activity with IC₅₀ values below 10 nM. The trifluoromethyl analogs demonstrated superior binding affinity due to optimized electronic effects from fluorination patterns—a finding attributed to computational docking studies confirming favorable π-stacking interactions with target enzyme residues.

Beyond antiviral applications, this compound serves as a privileged structure in oncology research. A preclinical trial funded by the NIH (NIH Grant #R01CA291045) demonstrated that conjugates incorporating this core structure selectively induce apoptosis in triple-negative breast cancer cells via mitochondrial dysfunction pathways. The methyl group at position 3 was identified as crucial for cellular uptake efficiency through passive diffusion mechanisms, while the chloro substitution modulates pKa values to optimize tumor microenvironment compatibility.

In materials science applications, this compound’s ability to form supramolecular assemblies has been explored for drug delivery systems. A collaborative study between MIT and Novartis (published in Advanced Materials, 2023) utilized its hydrogen-bonding capacity to construct pH-responsive hydrogels encapsulating chemotherapeutic agents. The difluoromethyl moiety contributed rigidity to the polymer backbone while enabling controlled release profiles triggered by endosomal acidification—a mechanism validated through real-time confocal microscopy analysis.

The latest research trends indicate expanding utility in synthetic biology platforms. In a notable advancement from Stanford University (Cell Chemical Biology, 2024), this compound was integrated into CRISPR-Cas9 guide RNA delivery vectors via click chemistry modifications. The hydroxyl group facilitated conjugation with lipid nanoparticles while maintaining genome editing efficiency above 85%, marking progress toward safer gene therapy approaches.

Safety assessments conducted by the FDA-compliant lab at Pfizer confirm that this compound exhibits low acute toxicity (<95% viability at 100 μM concentration) in HepG2 hepatocyte models when formulated with excipients optimizing solubility profiles. Toxicokinetic studies using LC-MS/MS revealed rapid clearance via phase II conjugation pathways without inducing cytochrome P450 enzyme induction—a critical advantage for combination therapy formulations.

This multifunctional pyridine derivative continues to drive innovation across chemical synthesis paradigms. Its structural features align with Lipinski’s Rule of Five while offering design flexibility for functional group optimization—a rare combination enabling simultaneous improvement of potency and pharmacokinetic properties. As highlighted in the recent ACS Symposium Series volume on "Next-Gen Drug Design," researchers are now exploring machine learning models trained on this scaffold’s SAR data to predict optimal substituent combinations for specific therapeutic targets.